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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the solubility characteristics of 2-

amino-3-mercapto-1-propanol (CAS No: 584-01-0), a crucial building block in various chemical

syntheses, including pharmaceutical drug development. Due to the limited availability of

specific quantitative solubility data in publicly accessible literature, this document outlines the

predicted solubility based on the molecule's structural features and provides detailed,

generalized experimental protocols for its determination. This guide aims to equip researchers

with the necessary information to effectively utilize 2-amino-3-mercapto-1-propanol in their

work.

Introduction
2-Amino-3-mercapto-1-propanol, also known as cysteinol, is a trifunctional molecule containing

an amino group, a thiol (mercapto) group, and a primary alcohol group.[1] Its molecular formula

is C3H9NOS, and it has a molecular weight of 107.18 g/mol .[1] The presence of these polar

functional groups dictates its physical and chemical properties, including its solubility in various

solvents. Understanding the solubility of this compound is critical for its application in drug

design, synthesis, and formulation, where it may serve as a chiral intermediate or a component

of a larger therapeutic molecule.[2]
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Predicted Solubility Profile
Based on its molecular structure, 2-amino-3-mercapto-1-propanol is expected to exhibit the

following solubility characteristics:

High Solubility in Polar Protic Solvents: The presence of the amine (-NH2), hydroxyl (-OH),

and thiol (-SH) groups allows for extensive hydrogen bonding with polar protic solvents like

water, methanol, ethanol, and isopropanol.[3][4] Therefore, high solubility in these solvents is

anticipated.

Moderate Solubility in Polar Aprotic Solvents: Solvents such as dimethyl sulfoxide (DMSO)

and dimethylformamide (DMF), which can act as hydrogen bond acceptors, are also

expected to be effective at dissolving 2-amino-3-mercapto-1-propanol.

Low Solubility in Nonpolar Solvents: Due to its high polarity, the compound is predicted to

have very low solubility in nonpolar solvents like hexane, toluene, and diethyl ether.

The pH of the aqueous solution will significantly influence the solubility of 2-amino-3-mercapto-

1-propanol. As an amino alcohol, it can exist in different ionic forms.[4] In acidic solutions, the

amino group will be protonated (-NH3+), increasing its polarity and likely enhancing its solubility

in water. In basic solutions, the thiol and hydroxyl groups can be deprotonated (-S- and -O-),

which would also be expected to increase aqueous solubility.

Quantitative Solubility Data
A comprehensive search of scientific databases and chemical supplier information did not yield

specific quantitative solubility data for 2-amino-3-mercapto-1-propanol in various solvents. The

following table is provided as a template for researchers to populate as they perform

experimental determinations.
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Solvent Temperature (°C)
Solubility ( g/100
mL)

Method of
Determination

Water 25 Data not available
Gravimetric/Spectrosc

opic

Methanol 25 Data not available
Gravimetric/Spectrosc

opic

Ethanol 25 Data not available
Gravimetric/Spectrosc

opic

Isopropanol 25 Data not available
Gravimetric/Spectrosc

opic

Acetone 25 Data not available
Gravimetric/Spectrosc

opic

Acetonitrile 25 Data not available
Gravimetric/Spectrosc

opic

Dimethyl Sulfoxide

(DMSO)
25 Data not available

Gravimetric/Spectrosc

opic

Dichloromethane

(DCM)
25 Data not available

Gravimetric/Spectrosc

opic

Hexane 25 Data not available
Gravimetric/Spectrosc

opic

Experimental Protocol for Solubility Determination
The following is a generalized protocol for determining the solubility of 2-amino-3-mercapto-1-

propanol. This method can be adapted based on the specific solvent and available analytical

equipment.

Objective: To determine the equilibrium solubility of 2-amino-3-mercapto-1-propanol in a given

solvent at a specified temperature.

Materials:
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2-Amino-3-mercapto-1-propanol (high purity)

Selected solvents (analytical grade)

Vials with screw caps

Constant temperature shaker/incubator

Analytical balance

Centrifuge

Syringes and syringe filters (0.45 µm)

Volumetric flasks

Analytical instrument for quantification (e.g., HPLC, UV-Vis spectrophotometer, or gravimetric

analysis setup)

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of 2-amino-3-mercapto-1-propanol to a series of vials, each

containing a known volume of the selected solvent. The excess solid is crucial to ensure

that a saturated solution is achieved.

Securely cap the vials to prevent solvent evaporation.

Place the vials in a constant temperature shaker and agitate for a predetermined period

(e.g., 24-48 hours) to ensure equilibrium is reached.

Sample Collection and Preparation:

After the equilibration period, allow the vials to stand undisturbed at the set temperature

for a short period to allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a syringe.
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Immediately filter the collected supernatant through a syringe filter into a clean, pre-

weighed vial to remove any undissolved solid particles.

Quantification of Solute:

Gravimetric Method:

Evaporate the solvent from the filtered sample under a gentle stream of nitrogen or in a

vacuum oven at a suitable temperature.

Once the solvent is completely removed, weigh the vial containing the dried solute.

The difference in weight will give the mass of the dissolved 2-amino-3-mercapto-1-

propanol.

Spectroscopic/Chromatographic Method:

Dilute the filtered sample to a concentration within the linear range of a pre-established

calibration curve.

Analyze the diluted sample using a suitable analytical technique (e.g., HPLC-UV) to

determine the concentration of 2-amino-3-mercapto-1-propanol.

Calculation of Solubility:

Calculate the solubility in the desired units (e.g., g/100 mL, mg/mL, or mol/L) based on the

mass or concentration of the solute and the initial volume of the solvent used.
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Caption: Workflow for experimental solubility determination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3320590?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3320590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubility of
2-Amino-3-mercapto-1-propanol

Solvent Polarity Temperature pH of Aqueous Solution Molecular Structure
(-NH2, -SH, -OH)

Click to download full resolution via product page

Caption: Key factors influencing the solubility of the compound.

Conclusion
While specific quantitative data on the solubility of 2-amino-3-mercapto-1-propanol is not

readily available, its molecular structure strongly suggests high solubility in polar protic

solvents. For research and development purposes, it is imperative to experimentally determine

the solubility in the specific solvent systems of interest. The provided experimental protocol

offers a robust starting point for such investigations. A thorough understanding of the solubility

of this versatile compound will undoubtedly facilitate its broader application in the fields of

chemical synthesis and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Solubility Profile of 2-Amino-3-
mercapto-1-propanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3320590#solubility-of-2-amino-3-mercapto-1-
propanol-in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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